Cas no 1248729-49-8 (2-(cyclopropylamino)methyl-5-methoxyphenol)

2-(Cyclopropylamino)methyl-5-methoxyphenol is a phenolic derivative featuring a cyclopropylamino-methyl substituent at the 2-position and a methoxy group at the 5-position of the benzene ring. This compound exhibits potential as an intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. Its structural framework allows for further functionalization, making it valuable in medicinal chemistry and drug discovery. The presence of both phenolic and amine functionalities enhances its reactivity, enabling participation in various coupling and condensation reactions. The cyclopropyl group may contribute to steric and electronic effects, influencing binding affinity in target applications. Suitable for research and industrial use under controlled conditions.
2-(cyclopropylamino)methyl-5-methoxyphenol structure
1248729-49-8 structure
Product Name:2-(cyclopropylamino)methyl-5-methoxyphenol
CAS No:1248729-49-8
MF:C11H15NO2
MW:193.242303133011
CID:5231577
PubChem ID:61270033
Update Time:2025-06-13

2-(cyclopropylamino)methyl-5-methoxyphenol Chemical and Physical Properties

Names and Identifiers

    • 2-[(cyclopropylamino)methyl]-5-methoxyphenol
    • Phenol, 2-[(cyclopropylamino)methyl]-5-methoxy-
    • 2-(cyclopropylamino)methyl-5-methoxyphenol
    • Inchi: 1S/C11H15NO2/c1-14-10-5-2-8(11(13)6-10)7-12-9-3-4-9/h2,5-6,9,12-13H,3-4,7H2,1H3
    • InChI Key: IZEGGBHOWFSIKD-UHFFFAOYSA-N
    • SMILES: OC1C=C(C=CC=1CNC1CC1)OC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 182
  • XLogP3: 1.5
  • Topological Polar Surface Area: 41.5

2-(cyclopropylamino)methyl-5-methoxyphenol Pricemore >>

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Additional information on 2-(cyclopropylamino)methyl-5-methoxyphenol

Research Update on 2-(cyclopropylamino)methyl-5-methoxyphenol (CAS: 1248729-49-8) in Chemical Biology and Pharmaceutical Applications

The compound 2-(cyclopropylamino)methyl-5-methoxyphenol (CAS: 1248729-49-8) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and pharmacological properties. Recent studies highlight its role as a key intermediate in the development of novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-(cyclopropylamino)methyl-5-methoxyphenol, emphasizing its utility as a building block for more complex pharmacophores. The research team developed an efficient, scalable synthesis route that achieved a 78% yield, significantly improving upon previous methods. The compound's cyclopropylamino moiety was identified as a critical structural element contributing to its metabolic stability and blood-brain barrier permeability, making it particularly valuable for CNS-targeted drug development.

Pharmacological investigations have revealed promising results for derivatives of 1248729-49-8. In vitro studies demonstrated significant inhibitory activity against monoamine oxidase B (MAO-B), with IC50 values in the low micromolar range. This suggests potential applications in neurodegenerative disorders such as Parkinson's disease. Additionally, molecular docking studies indicate strong interactions with the MAO-B active site, providing a structural basis for further optimization of this compound class.

Recent preclinical evaluations have expanded the therapeutic potential of 2-(cyclopropylamino)methyl-5-methoxyphenol beyond neurological applications. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported anti-inflammatory activity in murine models, with particular efficacy in reducing TNF-α and IL-6 production. The compound's methoxyphenol component appears to contribute to its antioxidant properties, while the cyclopropylamine group enhances cellular uptake and target engagement.

From a drug development perspective, pharmacokinetic studies of 1248729-49-8 show favorable characteristics including good oral bioavailability (62% in rat models) and a plasma half-life of approximately 4.5 hours. These properties, combined with its relatively low cytotoxicity profile (CC50 > 100 μM in HepG2 cells), position this compound as an attractive lead for further medicinal chemistry optimization. Current research efforts are focusing on structural modifications to enhance potency and selectivity while maintaining these favorable ADME properties.

The safety profile of 2-(cyclopropylamino)methyl-5-methoxyphenol has been preliminarily established through acute toxicity studies in rodent models. No significant adverse effects were observed at doses up to 500 mg/kg, suggesting a wide therapeutic window. However, comprehensive toxicological assessments including chronic toxicity and genotoxicity studies are still needed to fully evaluate the compound's safety profile for potential clinical development.

In conclusion, 2-(cyclopropylamino)methyl-5-methoxyphenol (CAS: 1248729-49-8) represents a promising scaffold in pharmaceutical research with demonstrated biological activities relevant to multiple therapeutic areas. Ongoing research continues to explore its full potential, with particular emphasis on structure-activity relationship studies and the development of more potent analogs. The compound's balanced physicochemical properties and demonstrated biological effects make it a valuable subject for continued investigation in drug discovery programs targeting neurological and inflammatory disorders.

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